Cas no 59696-57-0 (2H-1,2,4-Oxadiazin-3(6H)-one, 5-(dimethylamino)-)

• Product Name: 2H-1,2,4-Oxadiazin-3(6H)-one, 5-(dimethylamino)-
• CAS No: 59696-57-0
• MF: C₅H₉N₃O₂
• MW: 143.143860578537
• CID: 337547
• PubChem ID: 3006912
• Update Time: 2025-04-19

2H-1,2,4-Oxadiazin-3(6H)-one, 5-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,4-Oxadiazin-3(6H)-one, 5-(dimethylamino)-
• 5-(dimethylamino)-6H-1,2,4-oxadiazin-3-one
• SCHEMBL11091167
• DTXSID90388324
• 59696-57-0
• CHEMBL3275242

• Inchi： 1S/C5H9N3O2/c1-8(2)4-3-10-7-5(9)6-4/h3H2,1-2H3,(H,7,9)
• InChI Key： OEMGGOUPZPPZQB-UHFFFAOYSA-N
• SMILES： O1CC(=NC(N1)=O)N(C)C

Computed Properties

• Exact Mass: 143.06957
• Monoisotopic Mass: 143.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 53.9Ų

Experimental Properties

• PSA: 53.93